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Compound of Interest

(3-Chloro-4,5-

Compound Name:
dimethoxyphenyl)methanol

CAS No.: 18268-78-5

Cat. No.: B12436433

Get Quote

Executive Summary & Chemical Identity[2]

This guide mandates the standard operating procedures (SOP) for the disposal of (3-Chloro-
4,5-dimethoxyphenyl)methanol. Due to the presence of a chlorine substituent on the
aromatic ring, this compound and its solutions must be treated as Halogenated Hazardous
Waste. Improper segregation of this chemical can lead to regulatory non-compliance (RCRA in
the US) and elevated disposal costs due to the requirement for high-temperature incineration to
prevent dioxin formation.[1][2]

Chemical Identification
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Property Detail

Chemical Name (3-Chloro-4,5-dimethoxyphenyl)methanol
CAS Number 18268-78-5

Molecular Formula CoH11ClO3

Molecular Weight 202.63 g/mol

Physical State Solid (typically white to off-white powder)

- Low in water; soluble in DCM, Methanol, Ethyl
Solubility
Acetate

o Halogenated Organic (if liquid/solvated) or
Waste Classification
Hazardous Solid

Hazard Assessment (GHS Classification)

Before disposal, the user must acknowledge the specific hazards to select appropriate
Personal Protective Equipment (PPE).[3] While specific data for this isomer is limited, structure-
activity relationships (SAR) with analogous chlorinated benzyl alcohols dictate the following
precautionary classification:

Hazard Class H-Code Hazard Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[3][1][2]
Skin Irritation H315 Causes skin irritation.[4]
o Causes serious eye irritation.
Eye Irritation H319
[4]
May cause respiratory
STOT - SE H335

irritation.[1][2][4]

Operational Implication:

 Inhalation Risk: Dust or aerosols from this compound can irritate the respiratory tract. All
disposal transfers must occur inside a certified chemical fume hood.
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» Contact Risk: Nitrile gloves are sufficient for incidental contact, but double-gloving is
recommended if handling solutions in penetrating solvents like Dichloromethane (DCM).[3][1]

[2]

Pre-Disposal Protocols: Segregation & Packaging[2]

[3]

Effective disposal begins at the bench. The primary operational error in handling chlorinated
aromatics is mixing them with non-halogenated solvents, which contaminates the entire waste
stream.

A. Waste Segregation Rules

e Strict Separation: Do NOT mix this compound (or its mother liquors) with non-halogenated
solvents (e.g., Acetone, Hexane) unless unavoidable.[3]

o Reasoning: Halogenated waste requires specific incineration protocols (>1100°C) to
ensure complete destruction of the C-Cl bond.[1][2] Mixing creates a larger volume of
expensive-to-treat waste.[3][1][2]

o Oxidizer Incompatibility: Do NOT place in waste containers containing strong oxidizers (e.g.,
Chromic acid, Permanganates).

o Reasoning: Benzyl alcohols can be rapidly oxidized to aldehydes or benzoic acids,
generating exothermic heat that can pressurize waste drums.

B. Chemical Compatibility Matrix
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Chemical Class

Compatibility Status

Action

Halogenated Solvents (DCM,

Chloroform)

Compatible

Co-mingle in "Halogenated
Waste" container.[3][1][2]

Non-Halogenated Solvents
(Methanol, EtOAc)

Compatible (Chemically)

Avoid mixing for cost reasons;

treat mixture as Halogenated.

[3]

Potential
Strong Acids (H2S0a4, HCI) Incompatible polymerization/substitution.[3]
Neutralize before disposal.
Strong Oxidizers (KMnOa, DO NOT MIX. Fire/Explosion
DANGER

HNO3)

hazard.[3]

Disposal Workflow (Decision Tree)

The following logic flow dictates the physical handling of the waste based on its state (Solid vs.

Liquid).
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Waste Generation:
(3-Chloro-4,5-dimethoxyphenyl)methanol

Determine Physical State
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(Pure Compound/Powder) (Dissolved in Solvent)

Place in Clear Poly Bag
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Constituent: Chlorinated Benzyl Alcohol (DCM, Chloroform) (MeOH, Ethyl Acetate)

Must be treated as
Halogenated due to Solute

Deposit in Solid Waste Drum

Deposit in 'Halogenated Waste' Carboy

(Lab Pack) (Red Can/Safety Can)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12436433/docs?utm_src=pdf-body-img#proper-disposal-procedures-3-chloro-4-5-dimethoxyphenyl-methanol-1-2-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision tree for segregating solid and liquid waste streams to ensure regulatory
compliance.

Emergency Procedures: Spill Response

In the event of a spill, immediate containment is necessary to prevent environmental release.[4]

[5]

Critical Note: Do not attempt to clean up a spill if you feel unsafe or lack the proper PPE.[2][5]
Evacuate the area and call EHS.

inor Spill

. Mi pi Cover with Inert Absorbent Collect Debris into Label as 'Hazardous Waste'
Low Risk (<100mL, inside hood) (Vermiculite or Sand) Sealed Waste Bag (Debris contaminated with Chiorinated Organics)

Don PPE:
Nitrle Gloves, Goggles, Lab Coat

Major Spill
(>100mL, outside hood)

Click to download full resolution via product page

Figure 2: Immediate response workflow for minor vs. major spills.

Detailed Operational Steps
Step 1: Labeling

Before generating the waste, prepare the label.
¢ US (RCRA): The label must state "Hazardous Waste".

o Constituents: List "(3-Chloro-4,5-dimethoxyphenyl)methanol” fully. Do not use
abbreviations or chemical structures alone.

e Hazard Checkbox: Check "Toxic" and "Irritant".

Step 2: Container Selection[2][3]

 Liquids: Use High-Density Polyethylene (HDPE) or Glass carboys.[1][2] Ensure the cap has
a chemically resistant liner (PTFE).
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o Warning: Do not use metal cans if the solution is acidic, as the chloride ion can corrode
stainless steel over time.

e Solids: Use a wide-mouth HDPE jar or double-bag in thick polyethylene bags (minimum 4 mil
thickness).

Step 3: Final Handoff
» Ensure the container is tightly closed (not just resting on top).[6]

o Wipe down the exterior of the container to remove any chemical residue.

» Move the container to the Satellite Accumulation Area (SAA) immediately. Do not leave
waste in the fume hood indefinitely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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